![molecular formula C20H28N2O2 B6073022 2-acetyl-7-(4-isopropylbenzyl)-2,7-diazaspiro[4.5]decan-6-one](/img/structure/B6073022.png)
2-acetyl-7-(4-isopropylbenzyl)-2,7-diazaspiro[4.5]decan-6-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-acetyl-7-(4-isopropylbenzyl)-2,7-diazaspiro[4.5]decan-6-one is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound is also known as AB-005 and belongs to the spirocyclic family of compounds. The unique structure of AB-005 makes it an interesting compound to study, and its potential applications in various fields of research have been explored.
Mechanism of Action
The mechanism of action of AB-005 is not fully understood, but it is believed to act as a modulator of ion channels. AB-005 has been found to have activity against various ion channels such as GABA receptors and voltage-gated calcium channels. The exact mechanism of action of AB-005 is an area of ongoing research, and further studies are needed to fully understand its mode of action.
Biochemical and Physiological Effects
AB-005 has been found to have various biochemical and physiological effects. It has been found to have anxiolytic and anticonvulsant effects in animal models, and it has also been shown to have sedative effects. AB-005 has been found to have activity against various targets such as GABA receptors and voltage-gated calcium channels, which are involved in the regulation of neurotransmitter release and neuronal excitability.
Advantages and Limitations for Lab Experiments
AB-005 has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be synthesized in large quantities and with high purity. AB-005 has also been found to have good solubility in various solvents, which makes it easy to work with in lab experiments. However, there are also limitations to the use of AB-005 in lab experiments. The compound is relatively new, and there is still much to be learned about its properties and potential applications. Additionally, the mechanism of action of AB-005 is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on AB-005. One area of interest is its potential as a drug discovery tool. Further studies are needed to fully understand its mechanism of action and to identify potential targets for drug development. Another area of interest is its potential as a tool for studying the function of ion channels in the central nervous system. AB-005 has been found to have activity against various ion channels, and further studies are needed to fully understand its effects on neuronal excitability. Additionally, there is a need for further studies to investigate the safety and toxicity of AB-005, as well as its potential for use in clinical settings.
Synthesis Methods
The synthesis of AB-005 is a complex process that involves several steps. The starting material for the synthesis is 4-isopropylbenzylamine, which is reacted with acetic anhydride to form N-acetyl-4-isopropylbenzylamine. This intermediate is then reacted with 1,3-dibromopropane to form the spirocyclic compound AB-005. The synthesis of AB-005 has been optimized over the years, and various methods have been developed to improve the yield and purity of the compound.
Scientific Research Applications
AB-005 has been found to have potential applications in various fields of scientific research. One of the main areas of interest is its potential as a drug discovery tool. The unique structure of AB-005 makes it an interesting compound to study, and it has been found to have activity against various targets such as GABA receptors and voltage-gated calcium channels. AB-005 has also been studied for its potential as a tool for studying the function of ion channels in the central nervous system.
Properties
IUPAC Name |
2-acetyl-7-[(4-propan-2-ylphenyl)methyl]-2,7-diazaspiro[4.5]decan-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N2O2/c1-15(2)18-7-5-17(6-8-18)13-21-11-4-9-20(19(21)24)10-12-22(14-20)16(3)23/h5-8,15H,4,9-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNHRQPFZWRMLND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)CN2CCCC3(C2=O)CCN(C3)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.